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Compound of Interest

Compound Name: Phthalic anhydride

Cat. No.: B7721444 Get Quote

The melting and boiling points of phthalic anhydride are critical physical constants used for its

identification and purity assessment. The data, collated from various sources, are presented

below. Phthalic anhydride is a white solid that is an important industrial chemical used in the

production of plasticizers and resins.[1][2]

Property Value (°C) Value (°F) Value (K) Citations

Melting Point 131.6 °C 268.9 °F 404.8 K [1][2]

128 - 134 °C 262.4 - 273.2 °F
401.15 - 407.15

K
[3][4]

129 - 132 °C 264.2 - 269.6 °F
402.15 - 405.15

K
[5]

Boiling Point
295 °C

(sublimes)
563 °F 568 K [1][2]

284 °C 543.2 °F 557.15 K [3]

284 - 295 °C 543.2 - 563 °F
557.15 - 568.15

K
[4][6]
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The determination of melting and boiling points are fundamental techniques in chemical

analysis to confirm the identity and purity of a substance.[7]

Melting Point Determination (Capillary Method)
The capillary method is a common and straightforward technique for determining the melting

point of a solid organic compound.[8][9] Pure crystalline compounds typically exhibit a sharp

melting point range of 0.5-1.0°C, whereas impure samples melt at lower temperatures and over

a wider range.[9][10]

Methodology:

Sample Preparation: The solid sample must be completely dry and finely powdered to

ensure uniform heating.[8]

Capillary Tube Loading: A small amount of the powdered sample is introduced into a thin-

walled capillary tube that is sealed at one end. The tube is tapped gently to pack the sample

into the closed end, aiming for a sample height of 1-2 mm.[9][11]

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned

next to the thermometer bulb, or inserted into a dedicated melting point apparatus.[9][11]

Heating: The apparatus (often a heated oil bath or a metal block) is heated.[9] An initial rapid

heating can be performed to determine an approximate melting point.[10]

Data Recording: A second, more careful determination is then conducted. The heating rate is

slowed to approximately 2°C per minute as the temperature approaches the expected

melting point.[9] The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample has liquefied.[9][11]

Boiling Point Determination (Micro-Boiling Point
Method)
For small quantities of liquid, the micro-boiling point method provides an accurate

determination.[12][13] The boiling point is reached when the vapor pressure of the liquid equals

the surrounding atmospheric pressure.[14]
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Methodology:

Sample Preparation: A few milliliters of the liquid sample are placed into a small fusion or test

tube.[13][15]

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid.[15]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated using a

Thiele tube or a suitable heating block.[12]

Heating and Observation: As the sample is heated, trapped air is expelled from the capillary

tube, seen as a slow stream of bubbles.[12] When the sample's boiling point is reached, a

rapid and continuous stream of bubbles will emerge from the capillary.[12]

Data Recording: At this point, heating is discontinued. The bubbling will slow and then stop.

The liquid will then be drawn into the capillary tube.[12] The temperature at the precise

moment the liquid enters the capillary tube is the boiling point of the sample.[12]

Visualization of Purity Assessment Workflow
The following diagram illustrates the logical workflow for assessing the purity of a phthalic
anhydride sample based on its physical properties.
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Workflow for Purity Assessment of Phthalic Anhydride

Sample Preparation & Analysis

Data Evaluation
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Caption: Workflow for assessing phthalic anhydride purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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